Cas no 2171665-58-8 (2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid)

2-{(tert-Butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a hydroxyl functionality. The Boc group enhances stability, facilitating selective deprotection under mild acidic conditions, making it valuable in peptide synthesis. The hydroxyl and methyl substituents on the pentanoic acid backbone introduce steric and electronic modulation, useful for structure-activity studies. This compound is particularly advantageous in medicinal chemistry for designing peptide-based therapeutics, where controlled deprotection and functional group compatibility are critical. Its well-defined reactivity profile ensures reproducibility in complex synthetic routes. Suitable for research applications, it offers a balance of stability and versatility in organic and bioorganic synthesis.
2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid structure
2171665-58-8 structure
Product Name:2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid
CAS No:2171665-58-8
MF:C11H21NO5
MW:247.288143873215
CID:6470351
PubChem ID:74822359
Update Time:2025-06-08

2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid
    • EN300-1297232
    • 2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
    • 2171665-58-8
    • Inchi: 1S/C11H21NO5/c1-7(6-13)5-8(9(14)15)12-10(16)17-11(2,3)4/h7-8,13H,5-6H2,1-4H3,(H,12,16)(H,14,15)
    • InChI Key: LLWSCMVWQCABNL-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CC(C)CO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 247.14197277g/mol
  • Monoisotopic Mass: 247.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 95.9Ų

2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297232-0.05g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
0.05g
$888.0 2023-05-23
Enamine
EN300-1297232-0.1g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
0.1g
$930.0 2023-05-23
Enamine
EN300-1297232-0.25g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
0.25g
$972.0 2023-05-23
Enamine
EN300-1297232-0.5g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
0.5g
$1014.0 2023-05-23
Enamine
EN300-1297232-1.0g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
1g
$1057.0 2023-05-23
Enamine
EN300-1297232-2.5g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
2.5g
$2071.0 2023-05-23
Enamine
EN300-1297232-5.0g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
5g
$3065.0 2023-05-23
Enamine
EN300-1297232-10.0g
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
10g
$4545.0 2023-05-23
Enamine
EN300-1297232-50mg
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
50mg
$1104.0 2023-09-30
Enamine
EN300-1297232-100mg
2-{[(tert-butoxy)carbonyl]amino}-5-hydroxy-4-methylpentanoic acid
2171665-58-8
100mg
$1157.0 2023-09-30

Additional information on 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid (CAS: 2171665-58-8)

The compound 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid (CAS: 2171665-58-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the hydroxyl moiety, make it a versatile building block for the construction of complex molecules. Researchers have successfully utilized this compound in the synthesis of novel protease inhibitors, which show promise in the treatment of various diseases, including cancer and viral infections.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficient synthesis of 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid using a multi-step protocol that ensures high yield and purity. The study also explored the compound's stability under different physiological conditions, providing valuable insights for its potential use in vivo. Furthermore, the compound's ability to modulate enzyme activity was investigated, revealing its potential as a scaffold for the development of enzyme inhibitors.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's role in the design of targeted drug delivery systems. By conjugating 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid with nanoparticles, the team achieved enhanced bioavailability and targeted delivery to specific tissues. This approach holds promise for improving the efficacy and reducing the side effects of therapeutic agents.

In addition to its synthetic utility, 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid has been investigated for its direct biological effects. Preliminary studies suggest that the compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for further exploration in the treatment of chronic inflammatory diseases. However, more extensive preclinical and clinical studies are needed to validate these findings and elucidate the underlying mechanisms.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-hydroxy-4-methylpentanoic acid (CAS: 2171665-58-8) represents a promising compound in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and potential therapeutic applications make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthesis, exploring its biological activities, and translating these findings into clinical applications.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.